Cas no 350997-03-4 (<br>2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester)

• Product Name: <br>2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester
• CAS No: 350997-03-4
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• MDL: MFCD01993625
• CID: 3088000
• PubChem ID: 874668
• Update Time: 2025-10-27

<br>2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester
• 350997-03-4
• AKOS003270604
• SR-01000228611
• Isopropyl2-amino-5-((2-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• STK442741
• H21601
• CBMicro_046556
• SR-01000228611-1
• Isopropyl 2-amino-5-([(2-methoxyphenyl)amino]carbonyl)-4-methylthiophene-3-carboxylate
• MFCD01993625
• propan-2-yl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• BBL017259
• ISOPROPYL 2-AMINO-5-{[(2-METHOXYPHENYL)AMINO]-CARBONYL}-4-METHYLTHIOPHENE-3-CARBOXYLATE
• ALBB-001655
• isopropyl 2-amino-5-{[(2-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate
• VS-05996
• Oprea1_309377
• isopropyl 2-amino-5-[(2-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• Isopropyl 2-amino-5-((2-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• BIM-0046674.P001
• ISOPROPYL 2-AMINO-5-[[(2-METHOXYPHENYL)AMINO]CARBONYL]-4-METHYLTHIOPHENE-3-CARBOXYLATE
• CS-0320268

• MDL： MFCD01993625
• Inchi： 1S/C17H20N2O4S/c1-9(2)23-17(21)13-10(3)14(24-15(13)18)16(20)19-11-7-5-6-8-12(11)22-4/h5-9H,18H2,1-4H3,(H,19,20)
• InChI Key： QTOVNBVUFJLMCE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C)=C1C(NC1C=CC=CC=1OC)=O)N

Computed Properties

• Exact Mass: 348.11437830Da
• Monoisotopic Mass: 348.11437830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on <br>2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester

Research Brief on 2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester (CAS: 350997-03-4)

The compound 2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester (CAS: 350997-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiophene-based derivative exhibits a unique structural framework, combining a thiophene core with a methoxy-phenylcarbamoyl moiety, which is hypothesized to confer specific biological activities. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a range of kinase enzymes implicated in inflammatory and oncogenic pathways. The study employed molecular docking simulations and in vitro enzymatic assays to demonstrate that 350997-03-4 exhibits selective inhibition against p38 MAP kinase, a key player in inflammatory responses. The isopropyl ester group was found to enhance cellular permeability, making it a promising candidate for further optimization.

Another notable advancement was reported in a preprint from BioRxiv, where the compound was evaluated for its anti-proliferative activity in cancer cell lines. The results indicated that 2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester significantly reduced viability in breast cancer (MCF-7) and colorectal cancer (HCT-116) cells, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as an anti-cancer agent.

From a synthetic chemistry perspective, a recent Organic Letters publication detailed an improved synthetic route for 350997-03-4, utilizing a one-pot multicomponent reaction that significantly increases yield and reduces purification steps. This methodological advancement is expected to facilitate large-scale production and further biological testing of the compound.

In conclusion, the growing body of research on 2-Amino-5-(2-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid isopropyl ester underscores its versatility as a scaffold for drug discovery. Its dual potential as a kinase inhibitor and anti-cancer agent, coupled with recent synthetic improvements, positions it as a compound of high interest for future therapeutic development. Further studies are warranted to explore its in vivo efficacy and safety profile.